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Compound of Interest

Compound Name: Boc-D-Asn-ONp

Cat. No.: B12812315

Get Quote

Executive Summary
Boc-D-Asn-ONp (N-

-t-Butyloxycarbonyl-D-asparagine

-nitrophenyl ester) is a specialized, pre-activated amino acid derivative used primarily in the
synthesis of protease-resistant peptidomimetics and D-amino acid scanning. Unlike standard
free acids (Boc-D-Asn-OH), the

-nitrophenyl (ONp) ester allows for amide bond formation without the addition of in-situ coupling
reagents (like DCC or DIC), significantly reducing the risk of side reactions such as asparagine
dehydration (nitrile formation).

This guide provides a technical breakdown of commercial availability, pricing structures, and

validated experimental protocols for integrating this reagent into solid-phase (SPPS) and

solution-phase peptide synthesis.
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To ensure procurement accuracy, verify the following chemical identifiers. Note that the D-

isomer (CAS 104199-82-8) is distinct from the common L-isomer (CAS 4587-33-1).

Property Specification

Chemical Name Boc-D-Asn-ONp

IUPAC Name

(4-nitrophenyl) (2R)-4-amino-2-[(2-

methylpropan-2-yl)oxycarbonylamino]-4-

oxobutanoate

CAS Number 104199-82-8 (D-isomer)

Molecular Formula

Molecular Weight 353.33 g/mol

Appearance White to pale yellow crystalline powder

Solubility
Soluble in DMF, DMSO, Ethyl Acetate; slightly

soluble in DCM.

Optical Rotation specific to D-isomer (typically positive in DMF,

verify CoA)

Commercial Supply Chain & Pricing Analysis[1]
Boc-D-Asn-ONp is a Tier 3 (Specialty) Reagent. Unlike commodity Fmoc-L-amino acids, it is

not always in stock at major bulk distributors. Procurement often requires engaging with

specialized chiral chemistry vendors.

Supplier Landscape
The market is divided into Stock Vendors (immediate shipment, higher price) and Custom

Synthesis Houses (lead time 2-4 weeks, lower bulk price).
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Supplier Category
Representative
Vendors

Availability Status Typical Purity

Global Catalogs
CymitQuimica, Bio-

RDF, Iris Biotech
In-Stock (Gram scale) >98% (HPLC)

Bulk/Synthesis
Taizhou Zhenyu,

Watson International
Bulk Inquiry (kg scale) >98%

Major Distributors
Sigma-Aldrich,

Bachem

Often "Inquire" or

Custom
>99%

Pricing Structure (Q1 2026 Estimates)
Pricing is highly sensitive to the D-stereochemistry. Expect a 300-500% premium over the L-

isomer.

Pack Size
Estimated Price
Range (USD)

Cost Efficiency Notes

1 g $60 - $90 Low
R&D Screening / Test

Scale

5 g $130 - $180 Medium
Small Library

Synthesis

25 g $300 - $450 High Pilot Scale Production

100 g+ Custom Quote Optimal
Requires 3-4 week

lead time

Procurement Tip: Always request a Chiral HPLC trace with the Certificate of Analysis (CoA). D-

amino acids are prone to trace L-isomer contamination during manufacturing, which can ruin

downstream biological assays.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Deep Dive: The ONp Advantage
Why use the

-nitrophenyl ester (ONp) instead of the cheaper free acid?

Mechanism of Action
The ONp group is an electron-withdrawing leaving group. It activates the carbonyl carbon,

making it susceptible to nucleophilic attack by the amine of the growing peptide chain.

Selectivity: ONp esters are less reactive than OSu (N-hydroxysuccinimide) esters but more

stable. This "tuned" reactivity is crucial for Asparagine.

Side-Reaction Suppression: Direct coupling of Boc-Asn-OH using carbodiimides (DCC/DIC)

often dehydrates the side-chain amide (

) into a nitrile (

), forming

-cyanoalanine. The pre-activated ONp ester avoids the need for carbodiimides entirely,
preserving the side chain.

Reaction Pathway Diagram
The following diagram illustrates the aminolysis pathway, highlighting the release of the

chromogenic byproduct

-nitrophenol.
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Figure 1: Aminolysis mechanism of Boc-D-Asn-ONp. The release of p-nitrophenol provides a

visual color change (yellow) indicating reaction progress.

Experimental Protocol: Solid-Phase Coupling
Context: This protocol assumes a standard Boc-SPPS workflow on MBHA or PAM resin.

Safety:

-Nitrophenol is toxic and stains skin yellow. Wear double nitrile gloves.

Reagents Preparation[2]
Reagent A (Amino Acid): Dissolve Boc-D-Asn-ONp (3.0 equivalents relative to resin loading)

in minimum DMF.

Note: If solubility is poor, add a small amount of DMSO, but avoid heating above 40°C to

prevent decomposition.

Catalyst (Optional): HOBt (1.0 eq) can be added to accelerate the reaction, though ONp

esters react without it.

Coupling Workflow[3]
Resin Preparation: Swell resin in DCM; neutralize TFA salts with 10% DIEA/DCM if

necessary. Wash thoroughly with DMF.[1]

Addition: Add the dissolved Boc-D-Asn-ONp solution to the resin.

Reaction: Shake at room temperature.

Visual Cue: The solution will turn bright yellow as

-nitrophenol is released.

Monitoring:

Time: ONp esters react slowly (4–16 hours).

Test: Perform a Kaiser Test (ninhydrin). If positive (blue beads) after 6 hours, re-couple.
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Workup (Critical):

Drain the yellow solution.

Wash resin: DMF (3x), Ethanol (2x), DCM (3x).

Why Ethanol? It is highly effective at solubilizing and removing the residual

-nitrophenol adhering to the resin matrix.

Workflow Diagram
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Figure 2: Step-by-step coupling workflow for Boc-D-Asn-ONp in solid-phase peptide synthesis.
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Quality Control & Storage
Storage Stability[4]

Condition: Store at -20°C.

Moisture Sensitivity: High. The ester hydrolyzes in the presence of moisture to release

-nitrophenol.

Indicator: If the white powder turns yellow in the bottle, significant hydrolysis has occurred.

Do not use.

Analytical Verification
Upon receipt, verify the identity and purity:

HPLC: C18 column, Acetonitrile/Water gradient. Look for the main peak and quantify free

-nitrophenol (impurity).

Chiral HPLC: Essential to confirm D-configuration (e.g., Chiralpak AD-H column).

Mass Spec (ESI): Confirm

.
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chemistry).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

